![molecular formula C21H21N3O4S B2546233 3,5-dimethoxy-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide CAS No. 361168-50-5](/img/structure/B2546233.png)
3,5-dimethoxy-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
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Overview
Description
The compound “3,5-dimethoxy-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide” is a chemical compound with the molecular formula C16H17NO4 . It is a derivative of the anti-obesity substance resveratrol .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, 3,5-Dimethoxy-2-[(4-methoxyphenyl)diazenyl]phenol was synthesized by an azo-coupling reaction between 3,5-dimethoxyphenol and 4-methoxy benzenediazonium tetrafluoroborate .Molecular Structure Analysis
The structure of similar compounds has been elucidated based on 1H NMR, 13C NMR, ESI-MS, UV-Vis, and FT-IR . The 1H NMR spectrum showed different signals for all three methoxy groups and also two separated signals for CH on the phenol ring .Chemical Reactions Analysis
The compound has been found to suppress adipogenesis in 3T3-L1 cells . It effectively suppressed the hormone-induced differentiation of these cells and reduced the protein expression of fatty acid synthase and acetyl-CoA carboxylase .Physical And Chemical Properties Analysis
The compound has a molecular weight of 287.31 g/mol . Other physical and chemical properties such as solubility, melting point, boiling point, etc., are not available in the retrieved data.Scientific Research Applications
Heterocyclic Compound Synthesis
Research demonstrates a keen interest in synthesizing novel heterocyclic compounds due to their diverse biological activities. For instance, compounds have been synthesized from various starting materials to create new heterocyclic structures with potential as anti-inflammatory and analgesic agents. These synthetic pathways often involve complex reactions yielding compounds with significant inhibitory activity against enzymes like cyclooxygenase (COX), suggesting their potential therapeutic applications (Abu‐Hashem et al., 2020).
Cytotoxicity and Enzyme Inhibition
There is research into compounds with cytotoxic activities against tumor and non-tumor cell lines, highlighting the therapeutic potential of these molecules in cancer treatment. Such studies often examine the inhibitory effects on specific isoenzymes, providing insights into the selectivity and potential side effects of these compounds (Kucukoglu et al., 2016).
Mechanism of Action
properties
IUPAC Name |
3,5-dimethoxy-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O4S/c1-26-15-6-4-14(5-7-15)24-20(18-11-29-12-19(18)23-24)22-21(25)13-8-16(27-2)10-17(9-13)28-3/h4-10H,11-12H2,1-3H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STMVVQHZLALILD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C(=C3CSCC3=N2)NC(=O)C4=CC(=CC(=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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